Cas no 934-07-6 (Methyl 5-bromo-1H-pyrrole-2-carboxylate)

Methyl 5-bromo-1H-pyrrole-2-carboxylate structure
934-07-6 structure
Product Name:Methyl 5-bromo-1H-pyrrole-2-carboxylate
CAS No:934-07-6
MF:C6H6BrNO2
MW:204.021340847015
MDL:MFCD09801030
CID:855456
PubChem ID:11600885
Update Time:2024-10-26

Methyl 5-bromo-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-1H-pyrrole-2-carboxylate
    • 1H-Pyrrole-2-carboxylic acid, 5-bromo-, methyl ester
    • 5-bromo-1H-Pyrrole-2-carboxylic acid methyl ester
    • Methyl 5-bromopyrrole-2-carboxylate
    • AMOT0128
    • ZYBOXSDTMZRWBC-UHFFFAOYSA-N
    • MB07693
    • AM804571
    • SY037210
    • AB0027740
    • ST24031127
    • W9608
    • 1H-Pyrrole
    • Pyrrole-2-carboxylic acid, 5-bromo-, methyl ester (7CI, 8CI)
    • Z1269211284
    • AKOS015920458
    • MFCD09801030
    • Methyl5-bromo-1H-pyrrole-2-carboxylate
    • CS-W006646
    • SCHEMBL1422544
    • AC-25502
    • A859798
    • FT-0730454
    • EN300-107218
    • 934-07-6
    • FS-3363
    • 1H-Pyrrole-2-carboxylic acid, 5-bromo,methyl ester
    • 1H-Pyrrole-2-carboxylic acid,5-bromo,methyl ester
    • DTXSID30469242
    • ALBB-037065
    • Methyl 5-bromo-1H-pyrrole-2-carboxylic acid
    • DB-024540
    • DTXCID40420061
    • MDL： MFCD09801030
    • Inchi： 1S/C6H6BrNO2/c1-10-6(9)4-2-3-5(7)8-4/h2-3,8H,1H3
    • InChI Key： ZYBOXSDTMZRWBC-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C(=O)OC)N1

Computed Properties

  • Exact Mass: 202.95800
  • Monoisotopic Mass: 202.95819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.1
  • XLogP3: 1.9

Experimental Properties

  • PSA: 42.09000
  • LogP: 1.56380

Methyl 5-bromo-1H-pyrrole-2-carboxylate Security Information

Methyl 5-bromo-1H-pyrrole-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 5-bromo-1H-pyrrole-2-carboxylate Pricemore >>

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Methyl 5-bromo-1H-pyrrole-2-carboxylate Production Method

Production Method 1

1193-62-0 1193-62-0
934-07-6 934-07-6
934-05-4 934-05-4
Reaction Conditions
1.1 Reagents: Sodium bromide ,  Hydrogen peroxide Catalysts: Bromoperoxidase (immobilized) Solvents: tert-Butanol ,  Water ;  1 d, pH 6.2, 25 °C
Reference
Vanadate(V)-dependent bromoperoxidase immobilized on magnetic beads as reusable catalyst for oxidative bromination
Wischang, Diana; Hartung, Jens; Hahn, Thomas; Ulber, Roland; Stumpf, Tobias; et al, Green Chemistry, 2011, 13(1), 102-108

Production Method 2

1193-62-0 1193-62-0
934-07-6 934-07-6
934-05-4 934-05-4
Reaction Conditions
1.1 Reagents: Tetrabutylammonium tribromide Solvents: Dichloromethane ;  1 h, rt
1.2 Reagents: Sodium bicarbonate ,  Sodium sulfite Solvents: Water ;  rt
Reference
Substrate Controlled Regioselective Bromination of Acylated Pyrroles Using Tetrabutylammonium Tribromide (TBABr3)
Gao, Shuang; Bethel, Travis K.; Kakeshpour, Tayeb; Hubbell, Grace E.; Jackson, James E.; et al, Journal of Organic Chemistry, 2018, 83(16), 9250-9255

Production Method 3

1193-62-0 1193-62-0
934-07-6 934-07-6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Methanol ,  Tetrahydrofuran ;  0 °C; 100 min, 0 °C; 2 h, 0 °C
Reference
A Stereodivergent Strategy to Both Product Enantiomers from the Same Enantiomer of a Stereoinducing Catalyst: Agelastatin A
Trost, Barry M.; Dong, Guangbin, Chemistry - A European Journal, 2009, 15(28), 6910-6919

Production Method 4

1193-62-0 1193-62-0
934-07-6 934-07-6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Methanol ,  Tetrahydrofuran ;  18 h, 2 °C
Reference
Preparation of functionalized quinazoline compounds as heparanase inhibitors and use thereof
, World Intellectual Property Organization, , ,

Production Method 5

1193-62-0 1193-62-0
934-07-6 934-07-6
Reaction Conditions
1.1 Reagents: Bromine Catalysts: Iodine Solvents: Carbon tetrachloride ;  70 °C; 10 min, 70 °C
Reference
Preparation of pyrrole-containing peptidomimetic compounds as antipicornaviral agents
, World Intellectual Property Organization, , ,

Production Method 6

1193-62-0 1193-62-0
934-07-6 934-07-6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Methanol ,  Tetrahydrofuran ;  1.5 h, 0 °C; 2 h, 0 °C
Reference
3-(Pyridin-3-yl)acrylamide and N-(pyridin-3-yl)acrylamide derivatives as PAK and NAMPT modulators and their preparation
, World Intellectual Property Organization, , ,

Production Method 7

934-07-6 934-07-6
Reaction Conditions
Reference
α-(Dialkylamino)-α-pyrrolylacetonitriles. A potpourri of useful synthetic transformations
Bray, Brian L.; Muchowski, Joseph M., Canadian Journal of Chemistry, 1990, 68(8), 1305-8

Production Method 8

1193-62-0 1193-62-0
934-07-6 934-07-6
934-05-4 934-05-4
Reaction Conditions
1.1 Reagents: Sodium bromide ,  Hydrogen peroxide Catalysts: Vanadium-dependent bromoperoxidase 2 (Ascophyllum nodosum whole algae tissue gen… Solvents: tert-Butanol ,  Water ;  24 h, pH 6.2, 23 °C
Reference
Molecular cloning, structure, and reactivity of the second bromoperoxidase from Ascophyllum nodosum
Wischang, Diana; Radlow, Madlen; Schulz, Heiko; Vilter, Hans; Viehweger, Lutz; et al, Bioorganic Chemistry, 2012, 44, 25-34

Production Method 9

1193-62-0 1193-62-0
934-07-6 934-07-6
937-16-6 937-16-6
934-05-4 934-05-4
Reaction Conditions
1.1 Reagents: Sodium bromide ,  Hydrogen peroxide Catalysts: Chloroperoxidase Solvents: tert-Butanol ,  Water ;  24 h, pH 6.2, 23 °C
Reference
Parameters for bromination of pyrroles in bromoperoxidase-catalyzed oxidations
Wischang, Diana; Hartung, Jens, Tetrahedron, 2011, 67(22), 4048-4054

Production Method 10

1193-62-0 1193-62-0
934-07-6 934-07-6
Reaction Conditions
1.1 Reagents: Sodium bromide Solvents: Acetonitrile ,  Water ;  pH 7, 25 °C
Reference
Method of synthesizing unsaturated cyclic halide
, China, , ,

Production Method 11

1193-62-0 1193-62-0
934-07-6 934-07-6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Methanol ,  Tetrahydrofuran ;  30 min, 0 °C; 40 min, 0 °C; 2 h, 0 °C
Reference
New Class of Nucleophiles for Palladium-Catalyzed Asymmetric Allylic Alkylation. Total Synthesis of Agelastatin A
Trost, Barry M.; Dong, Guangbin, Journal of the American Chemical Society, 2006, 128(18), 6054-6055

Production Method 12

1193-62-0 1193-62-0
934-07-6 934-07-6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Methanol ,  Tetrahydrofuran ;  2 h, 0 °C; 2 h, 0 °C
Reference
A novel convenient approach towards pyrrolo[1,2-b]pyridazines through a domino coupling-isomerization-condensation reaction
Wang, Meng; Tan, Cun; He, Qian; Xie, Yuyuan; Yang, Chunhao, Organic & Biomolecular Chemistry, 2013, 11(16), 2574-2577

Production Method 13

1193-62-0 1193-62-0
934-07-6 934-07-6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Methanol ,  Tetrahydrofuran ;  0 °C; 0.5 h, 0 °C; 18 h, 2 °C
Reference
Preparation of quinazoline derivatives and their use in the treatment of ocular disorders
, World Intellectual Property Organization, , ,

Production Method 14

1193-62-0 1193-62-0
934-07-6 934-07-6
Reaction Conditions
1.1 Reagents: Bromine Catalysts: Iodine Solvents: Carbon tetrachloride ;  70 °C; 10 min, 70 °C
Reference
Preparation of pyridonylacetamide peptide analogs as antipicornaviral agents.
, World Intellectual Property Organization, , ,

Methyl 5-bromo-1H-pyrrole-2-carboxylate Raw materials

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